2-(2-Nonoxyethoxy)ethanol

• CAS No.: 34187-92-3
• Molecular Formula: C13H28O3
• Molecular Weight: 232.36 g/mol
• IUPAC Name: 2-(2-nonoxyethoxy)ethanol
• InChI: InChI=1S/C13H28O3/c1-2-3-4-5-6-7-8-10-15-12-13-16-11-9-14/h14H,2-13H2,1H3
• InChI Key: JKGHDEKVMRQWJL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCOCCOCCO

Description

2-(2-Nonoxyethoxy)ethanol is an organic compound with the molecular formula C11H24O3. It is a colorless liquid that is often used as a solvent in various industrial applications. This compound is part of the glycol ether family, which are known for their excellent solvent properties and low volatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-(2-Nonoxyethoxy)ethanol can be synthesized through the ethoxylation of nonanol. The reaction involves the addition of ethylene oxide to nonanol in the presence of a catalyst, typically potassium hydroxide. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound involves the continuous addition of ethylene oxide to nonanol in a reactor. The process is monitored to maintain optimal reaction conditions, such as temperature, pressure, and catalyst concentration. The product is then purified through distillation to remove any unreacted starting materials and by-products.

Chemical Reactions Analysis

Types of Reactions

2-(2-Nonoxyethoxy)ethanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: It can be reduced to form simpler alcohols.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: Nonanoic acid or nonanal.

Reduction: Nonanol.

Substitution: Nonyl chloride or nonyl bromide.

Scientific Research Applications

2-(2-Nonoxyethoxy)ethanol has a wide range of applications in scientific research:

Chemistry: Used as a solvent in organic synthesis and analytical chemistry.

Biology: Employed in the preparation of biological samples and as a component in various biochemical assays.

Medicine: Utilized in pharmaceutical formulations and drug delivery systems.

Industry: Acts as a solvent in the production of paints, coatings, and cleaning agents.

Mechanism of Action

The mechanism of action of 2-(2-Nonoxyethoxy)ethanol primarily involves its ability to act as a solvent. It can dissolve a wide range of organic and inorganic compounds, facilitating chemical reactions and processes. The compound interacts with molecular targets through hydrogen bonding and van der Waals forces, enhancing the solubility and reactivity of other substances.

Comparison with Similar Compounds

2-(2-Nonoxyethoxy)ethanol can be compared with other glycol ethers such as:

2-(2-Ethoxyethoxy)ethanol: Similar in structure but with a shorter alkyl chain, making it less hydrophobic.

2-(2-Butoxyethoxy)ethanol: Has a butyl group instead of a nonyl group, resulting in different solvent properties.

2-(2-Methoxyethoxy)ethanol: Contains a methoxy group, making it more polar and less hydrophobic.

The uniqueness of this compound lies in its longer alkyl chain, which provides better solubility for hydrophobic compounds and enhances its effectiveness as a solvent in various applications.